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Compound of Interest

Compound Name:
2-Oxothiazolidine-4-carboxylic

acid

Cat. No.: B017855 Get Quote

Essential Safety Protocol: Handling 2-
Oxothiazolidine-4-carboxylic Acid
This guide provides critical safety and logistical information for the handling and disposal of 2-
Oxothiazolidine-4-carboxylic acid (also known as Procysteine; CAS No. 19771-63-2).

Adherence to these procedural steps is essential for ensuring the safety of all laboratory

personnel.

Hazard Identification and Summary
2-Oxothiazolidine-4-carboxylic acid is a solid, typically a white to off-white powder or crystal,

that presents moderate health risks upon exposure. The primary hazards are irritation to the

skin, eyes, and respiratory system.[1][2]

A summary of hazard classifications is provided below.
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Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.[1][2][3]

Serious Eye Irritation H319
Causes serious eye irritation.

[1][2]

Specific Target Organ Toxicity H335
May cause respiratory

irritation.[1][2]

Signal Word - Warning[1][2][3]

Personal Protective Equipment (PPE) Protocol
Engineering controls and personal protective equipment are paramount to mitigate the risks

associated with handling this compound.

Engineering Controls:

Ventilation: Always handle 2-Oxothiazolidine-4-carboxylic acid in a well-ventilated area.[1]

A certified chemical fume hood is required when weighing or transferring the solid powder to

control dust.

Safety Stations: An eyewash fountain and a safety shower must be readily accessible in the

immediate work area.[4]

Required PPE: The following table outlines the minimum PPE required.
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Body Part Protection Type Standard/Specification

Hands Chemical-resistant gloves
Nitrile or neoprene gloves are

recommended.[5]

Eyes/Face Safety goggles or glasses

Must have side shields.

Conforms to EU EN166 or

OSHA 29 CFR 1910.133.[2][3]

[6]

Body Protective clothing
A long-sleeved laboratory coat

is mandatory.[3][4]

Respiratory Air-purifying respirator

An N95 (US) or FFP2 (EU)

dust mask is required if dust

may be generated outside of a

fume hood.[4][6]

Safe Handling Workflow
Following a standardized workflow minimizes the risk of exposure and contamination. The

diagram below illustrates the essential steps for safely handling 2-Oxothiazolidine-4-
carboxylic acid from preparation to storage.
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1. Preparation Phase

2. Protection Phase

3. Handling Phase (in Fume Hood)

4. Finalization & Disposal

Verify fume hood is operational

Gather all materials & SDS

Don all required PPE:
Lab Coat, Gloves, Goggles

Carefully weigh solid compound

Transfer to vessel

Add solvent & dissolve

Seal and label container

Clean work area

Dispose of waste properly

Click to download full resolution via product page
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Diagram 1. Step-by-step workflow for safely handling solid 2-Oxothiazolidine-4-carboxylic
acid.

Emergency Procedures
In the event of an exposure or spill, immediate and correct action is crucial.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Remove any contaminated clothing. Wash the affected skin area with plenty of

soap and water for at least 15 minutes. If skin irritation develops and persists, seek medical

attention.[2][3]

Inhalation: Move the affected person to fresh air. If breathing is difficult or they feel unwell,

call a poison center or doctor.[1][2]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Get medical attention if

symptoms occur.[2]

Small Spills: For small spills of the solid, carefully sweep or vacuum the material and place it

into a suitable, sealed container for disposal. Avoid generating dust.

Waste Disposal Plan
Proper disposal of chemical waste and contaminated materials is a critical final step to ensure

safety and environmental compliance.

Chemical Waste: Unused chemical and solutions should be collected in a designated,

labeled hazardous waste container. Do not dispose of it down the drain.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated materials

must be placed in a sealed bag and disposed of as hazardous waste.

Containers: Empty containers should be triple-rinsed before disposal or recycling, with the

rinsate collected as hazardous waste.

The logical flow for waste segregation and disposal is outlined below.
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Diagram 2. Logical plan for the segregation and disposal of waste generated from handling the
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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